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Compound of Interest

Compound Name: L-Glyceric acid sodium

Cat. No.: B11928538

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Glyceric acid is a crucial intermediate in the metabolism of glucose and serine. Its sodium
salt is of significant interest in biomedical research, particularly as a key diagnostic marker for
Primary Hyperoxaluria Type Il (PH2), also known as L-Glyceric aciduria. This inherited
metabolic disorder is characterized by the accumulation of L-Glyceric acid and oxalate in the
urine, leading to recurrent kidney stones and potential renal failure. Accurate and reproducible
in vitro and in vivo studies investigating the pathophysiology of PH2 and potential therapeutic
interventions rely on the precise preparation of L-Glyceric acid sodium salt stock solutions.

These application notes provide a detailed protocol for the preparation, storage, and handling
of L-Glyceric acid sodium salt stock solutions to ensure consistency and reliability in
experimental workflows.

Data Presentation

A summary of the key quantitative data for L-Glyceric acid sodium salt is presented in the
table below for easy reference.
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Property Value Source

Molecular Formula CsHsNaOa Commercial Suppliers

Molecular Weight 128.06 g/mol Commercial Suppliers
White to off-white powder or ) )

Appearance Commercial Suppliers
crystals

Solubility in Water =50 mg/mL Commercial Supplier Data

o = 10 mg/mL (with sonication _ _
Solubility in DMSO ) Commercial Supplier Data
and warming)

Storage of Powder 2-8°C Commercial Supplier Data

) -20°C (short-term) or -80°C )
Storage of Stock Solution General Laboratory Practice
(long-term)

Experimental Protocols
Protocol for Preparing a 100 mM L-Glyceric Acid Sodium
Salt Aqueous Stock Solution

This protocol describes the preparation of 10 mL of a 100 mM stock solution of L-Glyceric acid
sodium salt in a standard biological buffer, such as Phosphate-Buffered Saline (PBS).

Materials:

L-Glyceric acid sodium salt powder

Phosphate-Buffered Saline (PBS), pH 7.4, sterile

Nuclease-free water

50 mL conical tube

1.5 mL sterile microcentrifuge tubes

Analytical balance
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» \ortex mixer

o Pipettes and sterile filter tips

e 0.22 um sterile syringe filter

Procedure:

o Calculate the required mass of L-Glyceric acid sodium salt:

o For a 100 mM solution in 10 mL:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (g) = 0.1 mol/L x 0.01 L x 128.06 g/mol

= Mass (g) = 0.012806 g = 12.81 mg

Weighing the L-Glyceric acid sodium salt:
o Tare a clean, dry microcentrifuge tube on an analytical balance.

o Carefully weigh 12.81 mg of L-Glyceric acid sodium salt powder into the tube.

Dissolving the powder:
o Add 8 mL of sterile PBS (pH 7.4) to the tube containing the powder.

o Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a
water bath (37°C) can be used to aid dissolution if necessary.

Adjusting the final volume:
o Once fully dissolved, transfer the solution to a 15 mL conical tube.

o Rinse the initial microcentrifuge tube with an additional 2 mL of PBS and add it to the 15
mL tube to ensure all the compound is transferred. This brings the final volume to 10 mL.

Sterilization:
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o To ensure the sterility of the stock solution, filter it through a 0.22 pm sterile syringe filter
into a new sterile 15 mL conical tube.

» Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 pL or 500 pL)

in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 6 months). Avoid repeated freeze-thaw cycles.

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates the step-by-step workflow for the preparation of the L-

Glyceric acid sodium salt stock solution.
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Workflow for Preparing L-Glyceric Acid Sodium Stock Solution
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Simplified Metabolic Pathway in Primary Hyperoxaluria Type Il
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 To cite this document: BenchChem. [Preparing L-Glyceric Acid Sodium Salt Stock Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928538#preparing-I-glyceric-acid-sodium-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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